N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C19H16FN3O2S/c20-14-6-2-4-8-17(14)25-12-18(24)21-15-7-3-1-5-13(15)16-11-23-9-10-26-19(23)22-16/h1-8,11H,9-10,12H2,(H,21,24)
• InChI Key: OJWCGBUYOBCVDP-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)C3=CC=CC=C3NC(=O)COC4=CC=CC=C4F
• Molecular Formula: C19H16FN3O2S
• Molecular Weight: 369.4 g/mol

Description

N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-(2-fluorophenoxy)acetamide, commonly known as DITPA, is a novel compound that has drawn attention from the scientific community due to its potential in treating heart failure.

Scientific Research Applications

Novel Derivatives and Synthesis Methods

Research on derivatives containing similar structural features focuses on synthesizing novel compounds with potential therapeutic benefits. For instance, the study of novel 1,3,4-oxadiazole derivatives containing benzimidazole moieties highlights advancements in synthetic methods, contributing to the development of new pharmaceuticals with improved efficacy and safety profiles (Li Ying-jun, 2012).

Anticancer Screening

Compounds with imidazothiadiazole analogs have been synthesized and screened for their anticancer properties. These studies provide insights into the molecular modeling and structure-activity relationships, guiding the design of potential anticancer drugs (Sraa Abu-Melha, 2021).

Imaging and Diagnostic Applications

Derivatives with fluorophenoxy groups have applications in diagnostic imaging, such as the development of selective radioligands for positron emission tomography (PET) imaging. This research facilitates the non-invasive investigation of biological targets in vivo, contributing to the early diagnosis and monitoring of diseases (F. Dollé et al., 2008).

Anti-inflammatory and Antimicrobial Activities

Studies also explore the synthesis of novel compounds with potential anti-inflammatory and antimicrobial activities. These findings can lead to the development of new treatments for inflammatory conditions and infectious diseases, addressing the growing concern of antibiotic resistance (K. Sunder & Jayapal Maleraju, 2013).

Antibacterial and Nematicidal Activities

Research into N-phenylacetamide derivatives containing arylthiazole moieties demonstrates promising antibacterial and nematicidal activities. These studies contribute to the discovery of new agents for controlling bacterial infections and nematode infestations, with implications for agriculture and public health (Hui Lu et al., 2020).